Cas no 21656-75-7 (Isoquinoline, decahydro-2-methyl-, trans-)

Isoquinoline, decahydro-2-methyl-, trans- structure
21656-75-7 structure
Product Name:Isoquinoline, decahydro-2-methyl-, trans-
CAS No:21656-75-7
MF:C10H19N
MW:153.26456284523
CID:1403177
Update Time:2024-08-15

Isoquinoline, decahydro-2-methyl-, trans- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, decahydro-2-methyl-, trans-
    • Isoquinoline, decahydro-2-methyl-, trans- (8CI,9CI)
    • Inchi: 1S/C10H19N/c1-11-7-6-9-4-2-3-5-10(9)8-11/h9-10H,2-8H2,1H3/t9-,10-/m1/s1
    • InChI Key: MMCXKYPKYQMCRM-NXEZZACHSA-N
    • SMILES: C1[C@]2([H])[C@]([H])(CCCC2)CCN1C

Computed Properties

  • Exact Mass: 153.15187

Experimental Properties

  • Density: 0.893 g/cm3
  • Boiling Point: 209.5 °C(Press: 752 Torr)
  • PSA: 3.24
  • pka: 8.97±0.10(Predicted)
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